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Compound of Interest

Compound Name: (3R,11Z)-3-hydroxyicosenoyl-CoA

Cat. No.: B15550997 Get Quote

(3R,11Z)-3-Hydroxyicosenoyl-CoA is a crucial, yet transient, intermediate in the mitochondrial

beta-oxidation of (11Z)-eicosenoic acid, a 20-carbon monounsaturated omega-9 fatty acid. Its

formation and subsequent conversion are vital for the complete catabolism of this long-chain

fatty acid, a process that yields significant energy. This technical guide provides an in-depth

exploration of the metabolic pathways involving (3R,11Z)-3-hydroxyicosenoyl-CoA, complete

with quantitative data on related enzymatic reactions, detailed experimental protocols for its

study, and visualizations of the pertinent biochemical processes. This document is intended for

researchers, scientists, and professionals in drug development who are investigating fatty acid

metabolism and its implications in health and disease.

Metabolic Pathway of (11Z)-Eicosenoyl-CoA
The beta-oxidation of (11Z)-eicosenoyl-CoA proceeds through a series of enzymatic reactions

within the mitochondrial matrix. Due to the cis-double bond at an odd-numbered carbon, this

pathway requires the action of auxiliary enzymes in addition to the core beta-oxidation

machinery. (3R,11Z)-3-Hydroxyicosenoyl-CoA emerges as a key intermediate in this

specialized metabolic route.

The initial steps involve the activation of (11Z)-eicosenoic acid to (11Z)-eicosenoyl-CoA and its

transport into the mitochondria. Subsequently, it undergoes four cycles of conventional beta-

oxidation, shortening the carbon chain by eight carbons and producing four molecules of

acetyl-CoA. This process yields dodecenoyl-CoA with a cis-double bond at position 3.
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At this juncture, the pathway diverges from that of saturated fatty acids. The following diagram

illustrates the subsequent steps:
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Beta-Oxidation of (11Z)-Eicosenoyl-CoA
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LCHAD Coupled Assay Principle
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GC-MS Analysis Workflow for 3-Hydroxy Fatty Acids
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LC-MS/MS Analysis Workflow for Acyl-CoAs
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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